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Tiadinil Technical Profile

The following table consolidates the key characteristics of tiadinil as identified in the literature:

Attribute Description

IUPAC Name N-(3-chloro-4-methylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide [1]
Mode of Action Plant activator that induces Systemic Acquired Resistance (SAR) [1].

Primary Effect Activates the plant's innate immune system, leading to defense gene expression
and broad-spectrum disease resistance without direct antimicrobial activity [1].

Documented Induces resistance against Tobacco Mosaic Virus (TMV) and wildfire disease
Efficacy (Pseudomonas syringae pv. tabaci) in tobacco plants [1].

Mechanism of Action: The SAR Pathway

Tiadinil functions by priming the salicylic acid (SA) signaling pathway, a core component of plant innate

immunity. The diagram below illustrates this induced defense mechanism.
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Proposed SAR Activation Pathway by Tiadinil

Tiadinil

Activates

SA Signaling

Pathway

Upstream of

NPR1 Protein

(Master Regulator)

Regulates

Defense Gene
Expression

Leads to

SAR

(Broad-spectrum
Resistance)

Click to download full resolution via product page

Experimental Evidence & Research Context

The activity of tiadinil is not merely postulated but is supported by experimental evidence:

o Defense Gene Expression: Research has demonstrated that tiadinil treatment induces the
expression of specific SAR marker genes in tobacco plants, which is a clear molecular indicator of
the plant's immune system being primed [1].

e Class of Agrochemicals: Tiadinil is recognized as part of a novel class of green agrochemicals
known as "plant elicitors" or "plant activators" [2]. Their value lies in providing prolonged defense,
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requiring lower dosages, and presenting a negligible risk of pathogens developing resistance
compared to conventional pesticides [3].

Suggested Research Path for Application Timing

Since your required information on application timing was not found in the current search, I suggest you

pursue the following avenues to fill this critical knowledge gap:

¢ Consult Original Patent Documents: The synthesis and initial application data for tiadinil were
likely disclosed in its original patent filings. These documents often contain detailed examples of
effective application regimens.

¢ Review Regulatory Study Summaries: Documents from regulatory bodies like the EPA
(Environmental Protection Agency) often include comprehensive summaries of field trials that
evaluate optimal application timing and rates.

¢ Explore Research on Analogues: Investigate studies on structurally similar plant activators, such as
benzothiadiazole (BTH), isotianil, or methiadinil [3] [2]. The principles governing their application
timing may be analogous and provide a strong experimental basis for your own work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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